Cas no 1891541-20-0 (5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid)

5-(6-Methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a fused dioxaindan core linked to an oxazole carboxylic acid moiety. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The methoxy and dioxolane groups enhance its solubility and stability, while the oxazole-carboxylic acid functionality allows for further derivatization via amidation or esterification. Its rigid scaffold is conducive to applications in medicinal chemistry, particularly in the design of bioactive molecules targeting enzyme inhibition or receptor modulation. The compound’s well-defined synthetic pathway ensures high purity and reproducibility for research and industrial use.
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid structure
1891541-20-0 structure
Product Name:5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
CAS No:1891541-20-0
MF:C12H9NO6
MW:263.202963590622
CID:6220841
PubChem ID:117411820
Update Time:2025-05-19

5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
    • 1891541-20-0
    • EN300-1990102
    • Inchi: 1S/C12H9NO6/c1-16-8-4-11-10(17-5-18-11)2-6(8)9-3-7(12(14)15)13-19-9/h2-4H,5H2,1H3,(H,14,15)
    • InChI Key: LOKFUWPWMOUMOT-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C(C3=CC(C(=O)O)=NO3)=CC1=2)OC

Computed Properties

  • Exact Mass: 263.04298701g/mol
  • Monoisotopic Mass: 263.04298701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 91Ų

5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1990102-0.05g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
0.05g
$1188.0 2023-09-16
Enamine
EN300-1990102-0.1g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
0.1g
$1244.0 2023-09-16
Enamine
EN300-1990102-0.25g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
0.25g
$1300.0 2023-09-16
Enamine
EN300-1990102-0.5g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
0.5g
$1357.0 2023-09-16
Enamine
EN300-1990102-1.0g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
1g
$1414.0 2023-05-23
Enamine
EN300-1990102-2.5g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
2.5g
$2771.0 2023-09-16
Enamine
EN300-1990102-5.0g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
5g
$4102.0 2023-05-23
Enamine
EN300-1990102-10.0g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
10g
$6082.0 2023-05-23
Enamine
EN300-1990102-1g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
1g
$1414.0 2023-09-16
Enamine
EN300-1990102-5g
5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid
1891541-20-0
5g
$4102.0 2023-09-16

Additional information on 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid

Research Brief on 5-(6-Methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic Acid (CAS: 1891541-20-0)

In recent years, the compound 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1891541-20-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The integration of a 1,3-dioxaindan moiety with an oxazole-carboxylic acid scaffold presents a novel chemical space for drug discovery, particularly in targeting inflammatory and metabolic disorders.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its role as a modulator of key enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), highlighting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. The compound's ability to selectively inhibit COX-2 over COX-1 reduces the risk of gastrointestinal side effects commonly associated with traditional NSAIDs.

Another area of interest is the compound's application in oncology. Preliminary in vitro studies have revealed its ability to induce apoptosis in certain cancer cell lines, possibly through the modulation of reactive oxygen species (ROS) and mitochondrial pathways. Researchers are currently investigating its synergistic effects with existing chemotherapeutic agents, which could pave the way for combination therapies in cancer treatment.

The pharmacokinetic profile of 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid has also been a subject of recent research. A 2024 preclinical study reported favorable absorption and distribution properties, along with a manageable metabolic clearance rate. These findings suggest that the compound could be a viable candidate for further clinical development, provided that its safety profile is thoroughly evaluated in subsequent phases of research.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Current efforts are directed towards structural modifications and formulation strategies to enhance its therapeutic index. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(6-methoxy-1,3-dioxaindan-5-yl)-1,2-oxazole-3-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted pharmacological properties underscore the importance of continued research to unlock its full therapeutic potential. Future studies should focus on elucidating its mechanism of action at the molecular level and expanding its application to other disease models.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent